5beta-Cholestane-3alpha,7alpha,26,27-tetrol

• CAS RN: 107088-80-2
• Molecular Formula: C7H12N2O3
• Molecular Weight: 436.7 g/mol
• IUPAC Name: (3R,5S,7R,8R,9S,10S,13R,14S,17R)-17-[(2R)-7-hydroxy-6-(hydroxymethyl)heptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• InChI: InChI=1S/C27H48O4/c1-17(5-4-6-18(15-28)16-29)21-7-8-22-25-23(10-12-27(21,22)3)26(2)11-9-20(30)13-19(26)14-24(25)31/h17-25,28-31H,4-16H2,1-3H3/t17-,19+,20-,21-,22+,23+,24-,25+,26+,27-/m1/s1
• InChI Key: KWZLHGRUZVXWLT-CFHOJGGSSA-N
• Isomeric SMILES: C[C@H](CCCC(CO)CO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• SMILES: CC(CCCC(CO)CO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
• synonyms: 5 beta-cholestane-3 alpha,7 alpha,26,27-tetrol; cholestane-3,7,26,27-tetrol

Description

5beta-Cholestane-3alpha,7alpha,26,27-tetrol is a sterol that is commonly found in plants. It has been studied for its potential health benefits and its ability to act as an antioxidant. The purpose of

Mechanism of Action

The mechanism of action of 5beta-Cholestane-3alpha,7alpha,26,27-tetrol is not fully understood. It is believed to act as an antioxidant by scavenging free radicals and preventing them from causing damage to cells. It may also have anti-inflammatory effects by inhibiting the production of inflammatory molecules.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a number of biochemical and physiological effects. It has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. It has also been shown to decrease levels of inflammatory molecules, such as interleukin-6 and tumor necrosis factor-alpha. In addition, it has been found to improve glucose metabolism and decrease insulin resistance in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5beta-Cholestane-3alpha,7alpha,26,27-tetrol in lab experiments is its ability to act as an antioxidant. This can be useful in studying the effects of oxidative stress on cells and tissues. However, one limitation is that it can be difficult to obtain pure samples of this compound, which can make it challenging to study its effects in vitro.

Future Directions

There are a number of future directions for research on 5beta-Cholestane-3alpha,7alpha,26,27-tetrol. One area of interest is its potential use in the treatment of inflammatory diseases, such as arthritis. Another area of interest is its effects on glucose metabolism and insulin resistance, which could make it useful in the treatment of diabetes. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential health benefits.

Synthesis Methods

5beta-Cholestane-3alpha,7alpha,26,27-tetrol can be synthesized from cholesterol through a series of chemical reactions. One method involves the oxidation of cholesterol using potassium permanganate, followed by the reduction of the resulting product using sodium borohydride. This method yields this compound with a purity of over 95%.

Scientific Research Applications

5beta-Cholestane-3alpha,7alpha,26,27-tetrol has been studied for its potential health benefits. It has been found to act as an antioxidant, which can help to protect cells from damage caused by free radicals. It has also been studied for its potential anti-inflammatory effects, which could make it useful in the treatment of conditions such as arthritis and other inflammatory diseases.